Cas no 314260-78-1 (11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene-3-thiol)

11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene-3-thiol structure
314260-78-1 structure
Product Name:11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene-3-thiol
CAS No:314260-78-1
MF:C11H12N2S2
MW:236.356379508972
MDL:MFCD02328204
CID:301070
PubChem ID:2790355
Update Time:2025-04-19

11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene-3-thiol Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidine-4(3H)-thione,5,6,7,8-tetrahydro-7-methyl-
    • 7-Methyl-5,6,7,8-Tetrahydro-Benzo[4,5]Thieno[2,3-D]Pyrimidine-4-Thiol
    • 7-Methyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine-4-thiol
    • 7-Methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-4-thiol
    • 7-methyl-3,5,6,7,8-pentahydrobenzo[b]thiopheno[2,3-d]pyrimidine-4-thione
    • 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-4(3H)-thione
    • AC1MDIY8
    • AC1Q2QXM
    • CTK4G7116
    • MolPort-000-223-095
    • MolPort-002-369-248
    • STOCK2S-57701
    • 11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene-3-thiol
    • 11-Methyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene-3-thiol
    • SR-01000477041
    • CS-0219753
    • VU0549272-1
    • Silverperchlorate
    • SR-01000477041-1
    • AKOS000805669
    • Z56803460
    • J-018417
    • 7-methyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-4-thione
    • WAY-239448
    • AKOS016040463
    • F0863-0331
    • AKOS000273188
    • EN300-04853
    • MFCD02328204
    • AB00122562-01
    • NS-03206
    • 11-METHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIENE-3-THIONE
    • MFCD02679296
    • 314260-78-1
    • AKOS016043202
    • AF-399/15031034
    • C11H12N2S2
    • EU-0009628
    • F9995-0033
    • DTXSID30383111
    • CCG-237878
    • STL307644
    • DB-359901
    • MDL: MFCD02328204
    • Inchi: 1S/C11H12N2S2/c1-6-2-3-7-8(4-6)15-11-9(7)10(14)12-5-13-11/h5-6H,2-4H2,1H3,(H,12,13,14)
    • InChI Key: RBWNDBNSJFCLBZ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC=N2)=S)C2=C1CC(C)CC2

Computed Properties

  • Exact Mass: 236.04436
  • Monoisotopic Mass: 236.04419074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Melting Point: 220-225℃
  • PSA: 24.39

11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene-3-thiol Pricemore >>

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